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Compound of Interest

Compound Name: Antifungal agent 58

Cat. No.: B12397862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Antifungal agent 58 (also known as compound A21; CAS No. 2422019-94-9) stock

solutions intended for in vitro antifungal susceptibility testing. Adherence to these guidelines is

crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical and Stability Data
Antifungal agent 58 is a potent antifungal compound, particularly effective against

fluconazole-resistant strains of Candida albicans, with reported Minimum Inhibitory

Concentration (MIC) values ranging from 0.06 to 8 μg/mL.[1][2] Proper handling and storage

are essential to maintain its biological activity.
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Property Data

CAS Number 2422019-94-9

Molecular Formula C₁₈H₁₅F₃N₂Se

Molecular Weight 395.28 g/mol

Appearance Solid

Solubility

Primarily soluble in Dimethyl Sulfoxide (DMSO).

[1] If solubility issues arise, ethanol or

Dimethylformamide (DMF) may be tested.

Powder Storage Stability 3 years at -20°C, 2 years at 4°C

In-Solvent Storage Stability 6 months at -80°C, 1 month at -20°C

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol details the preparation of a 10 mM stock solution of Antifungal agent 58 in

DMSO. This concentration is a common starting point for serial dilutions in in vitro assays.

Materials
Antifungal agent 58 powder

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves
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Equipment
Laminar flow hood or biological safety cabinet

-20°C and -80°C freezers for storage

Procedure
Pre-weighing Preparation: Before handling the compound, ensure all necessary PPE is

worn. Perform all weighing and solution preparation steps in a laminar flow hood or a

chemical fume hood to avoid contamination and inhalation.

Weighing the Compound: Tare a sterile, amber microcentrifuge tube on a calibrated

analytical balance. Carefully weigh out the desired amount of Antifungal agent 58. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.95 mg of the compound.

Calculation:

Volume of DMSO (in Liters) = Mass of compound (in g) / (Molecular Weight (in g/mol ) *

Molar Concentration (in mol/L))

Example: (0.00395 g) / (395.28 g/mol * 0.010 mol/L) = 0.001 L = 1 mL

Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed Antifungal agent 58.

Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Visually inspect the solution against a light source to ensure no solid particles

remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Clearly label each aliquot

with the compound name, concentration, solvent, date of preparation, and your initials. Store

the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).
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Diagram 1: Stock Solution Preparation Workflow
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Diagram 1: Stock Solution Preparation Workflow
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Application in In Vitro Antifungal Susceptibility
Testing
The prepared stock solution is now ready for use in various in vitro assays, such as broth

microdilution to determine the MIC.

Protocol for Broth Microdilution Assay
Prepare Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM stock

solution at room temperature. Prepare a working solution by diluting the stock solution in the

appropriate cell culture medium (e.g., RPMI-1640). The concentration of the working solution

should be the highest concentration to be tested in the assay. It is crucial to ensure that the

final concentration of DMSO in the assay wells does not exceed a level that affects fungal

growth (typically ≤1%).

Serial Dilutions: Perform two-fold serial dilutions of the working solution in a 96-well

microtiter plate containing the culture medium.

Inoculum Preparation: Prepare a standardized fungal inoculum as per established protocols

(e.g., CLSI or EUCAST guidelines).

Inoculation: Add the fungal inoculum to each well of the microtiter plate. Include appropriate

controls (medium only, cells only, and solvent control).

Incubation: Incubate the plate at the optimal temperature and duration for the fungal species

being tested.

MIC Determination: After incubation, determine the MIC, which is the lowest concentration of

Antifungal agent 58 that causes a significant inhibition of fungal growth compared to the

growth control.
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Diagram 2: Broth Microdilution Workflow
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Diagram 2: Broth Microdilution Workflow

Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for Antifungal agent 58 is not widely available,

general safety precautions for handling chemical compounds of this nature should be strictly

followed.
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Personal Protective Equipment: Always wear a lab coat, safety goggles, and appropriate

chemical-resistant gloves.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, especially when dealing with the powder form to avoid inhalation.

Contact: In case of contact with eyes or skin, flush immediately with copious amounts of

water for at least 15 minutes and seek medical attention.

Ingestion: If ingested, do not induce vomiting. Seek immediate medical attention.

Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations for chemical waste.

By following these detailed application notes and protocols, researchers can ensure the reliable

and safe preparation and use of Antifungal agent 58 stock solutions for their in vitro antifungal

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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